(E)-2-cyano-N-cyclohexyl-3-[3-(4-hexoxyphenyl)-1-phenylpyrazol-4-yl]prop-2-enamide

• IUPAC Name: (E)-2-cyano-N-cyclohexyl-3-[3-(4-hexoxyphenyl)-1-phenylpyrazol-4-yl]prop-2-enamide
• InChI: InChI=1S/C31H36N4O2/c1-2-3-4-11-20-37-29-18-16-24(17-19-29)30-26(23-35(34-30)28-14-9-6-10-15-28)21-25(22-32)31(36)33-27-12-7-5-8-13-27/h6,9-10,14-19,21,23,27H,2-5,7-8,11-13,20H2,1H3,(H,33,36)/b25-21+
• InChI Key: YQZFDQRYQYMMDT-NJNXFGOHSA-N
• Canonical SMILES: CCCCCCOC1=CC=C(C=C1)C2=NN(C=C2C=C(C#N)C(=O)NC3CCCCC3)C4=CC=CC=C4
• Isomeric SMILES: CCCCCCOC1=CC=C(C=C1)C2=NN(C=C2/C=C(\C#N)/C(=O)NC3CCCCC3)C4=CC=CC=C4
• Molecular Formula: C31H36N4O2
• Molecular Weight: 496.6 g/mol

Description

This compound is a type of organic compound known as an amide, specifically a prop-2-enamide. Amides are compounds that contain a carbonyl group (C=O) linked to a nitrogen atom. In this case, the nitrogen atom is further linked to a cyclohexyl group and a complex phenylpyrazolyl group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and aromatic rings. The compound likely has regions of differing electron density due to the presence of the cyano group, the amide group, and the aromatic rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide and cyano groups would likely make this compound polar and potentially soluble in polar solvents.

Scientific Research Applications

Comprehensive Analysis of (E)-2-cyano-N-cyclohexyl-3-[3-(4-hexoxyphenyl)-1-phenylpyrazol-4-yl]prop-2-enamide Applications

The compound (E)-2-cyano-N-cyclohexyl-3-[3-(4-hexoxyphenyl)-1-phenylpyrazol-4-yl]prop-2-enamide is a structurally complex molecule that may have various applications in scientific research. Below is a detailed analysis of potential unique applications based on its structural features and related compounds.

Synthesis of Phosphorus Heterocycles: The compound’s reactivity with phosphorus reagents can lead to the synthesis of novel phosphorus heterocycles. .

Anticancer Research: Structural analogs of this compound have been synthesized and shown promising anticancer activity. .

Nonlinear Optical Materials: Related compounds with similar structural motifs have been studied for their potential applications in nonlinear optics. .

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various phosphorus reagents .

Mode of Action

The compound’s interaction with its targets results in the synthesis of novel diethyl phosphonates, 1,2,3-diazaphosphinanes, 1,2,3-thiazaphosphinine, and 1,2-azaphospholes bearing a chromone ring

Biochemical Pathways

The compound’s interaction with phosphorus reagents suggests it may influence phosphorus-related biochemical pathways .

Result of Action

The result of the compound’s action is the synthesis of novel phosphorus heterocycles such as 1,2,3-diazaphosphinanes, 1,2,3-thiazaphosphinine, and 1,2-azaphospholes bearing a chromone ring . These products could potentially have various applications, including medicinal and pharmacological uses.

Future Directions

The future directions for this compound would depend on its potential applications. Given its complex structure, it could be of interest in the development of new pharmaceuticals or materials.